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Compound of Interest

Compound Name: YKL-5-124

Cat. No.: B8180869

Get Quote

Current Status: Operational Lead Scientist: Senior Application Specialist Topic: Covalent CDK7

Inhibition System

System Overview: The Covalent Advantage
Welcome to the technical guide for the YKL-5-124 probe system. Unlike first-generation

inhibitors (e.g., THZ1) that promiscuously target CDK7, CDK12, and CDK13, YKL-5-124 is a

precision tool designed to isolate CDK7's cell-cycle function without confounding transcriptional

off-target effects.

To validate your data, you must use the paired inactive control, YKL-5-167.

The Chemical Logic
YKL-5-124 (Active Probe): Contains an electrophilic acrylamide "warhead" that forms a

permanent covalent bond with Cysteine 312 (C312) located outside the ATP-binding pocket

of CDK7.

YKL-5-167 (Inactive Control): Structurally identical to the active probe but lacks the reactive

acrylamide moiety (replaced by a non-reactive amide). It cannot form the covalent bond,
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rendering it inert against CDK7 at physiological concentrations.

Mechanism of Action Visualization
The following diagram illustrates the binary difference in engagement between the active probe

and the inactive control.
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Figure 1: Mechanism of Action.[1] YKL-5-124 permanently disables CDK7 via Cys312, while

YKL-5-167 fails to engage, serving as a negative control for chemical scaffold toxicity.

Experimental Protocols & Validation
Do not treat YKL-5-124 as a standard reversible inhibitor. Its covalent nature requires specific

assay designs to prove target specificity.
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Protocol A: The "Washout" Experiment (Proof of
Irreversibility)
Objective: Confirm that YKL-5-124 binds irreversibly while validating that any transient effects

of the control are reversible or non-existent.

Seed Cells: Plate cells (e.g., HAP1, Jurkat) at 50% confluence.

Pulse Treatment: Treat with 100 nM YKL-5-124 or 100 nM YKL-5-167 for 6 hours.

Washout:

Remove media.

Wash 3x with warm PBS (critical to remove unbound drug).

Replenish with drug-free media.

Incubation: Incubate for an additional 24–48 hours.

Readout: Measure viability (CellTiter-Glo) or cell cycle profile (Flow Cytometry/EdU).

Expected Results:

Compound Post-Washout Phenotype Interpretation

YKL-5-124 Sustained Arrest

Drug is covalently bound;
washing cannot reverse
inhibition.

YKL-5-167 Normal Growth
Compound never bound; cells

continue cycling.

| THZ1 (Comparator) | Sustained Toxicity | Also covalent, but less specific (hits CDK12/13). |

Protocol B: Target Engagement (Competition Assay)
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Objective: Prove YKL-5-124 is physically occupying the CDK7 ATP pocket in your specific cell

line.

Pre-treatment: Treat live cells with YKL-5-124 (various doses) for 4 hours.

Lysis: Lyse cells (mild lysis buffer).

Probe Incubation: Add Bio-THZ1 (biotinylated probe) to the lysate.[2]

Note: Bio-THZ1 binds to any available CDK7 Cys312.

Pulldown: Streptavidin bead pulldown followed by Western Blot for CDK7.

Analysis: Loss of CDK7 signal in the pulldown indicates YKL-5-124 successfully "masked"

the site.

Troubleshooting & FAQs
Section 3.1: Unexpected Phenotypes
Q: I treated cells with YKL-5-124 but I do not see a decrease in RNA Pol II phosphorylation

(Ser5/Ser7). Is the drug inactive? A:No, the drug is working correctly. This is the most common

misconception.

Explanation: Unlike THZ1 (which inhibits CDK7, 12, and 13 and crushes transcription), YKL-
5-124 is highly selective for CDK7.[1][3] In many cell types, CDK7 inhibition alone does not

globally suppress Pol II phosphorylation due to redundancy with other kinases.

Verification: Look for Cell Cycle markers instead. You should see a decrease in CDK1/2 T-

loop phosphorylation or a G1/S arrest.

Q: My inactive control (YKL-5-167) is showing toxicity at 5 µM. Why? A:Scaffold Toxicity.

At high concentrations (>2–5 µM), the pyrazole core structure itself may interact with other

kinases reversibly.

Solution: Determine the "Therapeutic Window." YKL-5-124 typically has an IC50 of ~50 nM.

If you are using 5 µM, you are 100x above the necessary dose. Lower your working
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concentration to 100–500 nM.

Section 3.2: Solubility & Handling
Q: The compound precipitated when added to media. A: YKL-5-124 is hydrophobic.

Protocol: Dissolve stock in 100% DMSO (up to 10 mM).

Step-down: Do not add 100% DMSO stock directly to a large volume of cold media. Dilute

the stock 1:10 in media first (intermediate dilution), mix, and then add to the final culture.

Keep final DMSO < 0.1%.

Diagnostic Decision Tree
Use this flow to diagnose experimental failures.

Experiment: YKL-5-124 Treatment

Observation:
No Cell Death/Arrest

Observation:
Control (YKL-5-167) kills cells

Observation:
No Pol II Ser5 Loss

Check Concentration.
Is it >50 nM? Is Dose > 2 µM?

Normal Result.
YKL-5-124 is CDK7 selective.

Check G1/S arrest instead.

Increase Dose

No

Check CDK7 Mutation
(C312S mutant is resistant)

Yes

Off-target Scaffold Effect.
Lower Dose.

Yes

Check Compound Purity

No
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Figure 2: Troubleshooting logic for common experimental outcomes.

Summary Data Table: Active vs. Control
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Feature YKL-5-124 (Active) YKL-5-167 (Control)

Reactive Group Acrylamide (Covalent) Propanamide (Inert)

Target CDK7 (Cys312) None (Does not bind CDK7)

CDK7 IC50 ~53.5 nM > 10 µM (Inactive)

CDK12/13 Activity Inactive Inactive

Primary Phenotype G1/S Arrest No Effect

Reversibility Irreversible
Reversible (if weak binding

occurs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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